Cas no 1795153-63-7 (Rupatadine-d)

• Product Name: Rupatadine-d
• CAS No: 1795153-63-7
• MF: C₃₀H₃₀ClN₃O₄
• MW: 536.054553508759
• CID: 2258432
• PubChem ID: 71752142
• Update Time: 2024-11-04

Rupatadine-d Chemical and Physical Properties

Names and Identifiers

• Rupatadine-d4 Fumarate
• UR-12592 D4 fumarate
• Rupatadine D4 fumarate
• Rupatadine-d4Fumarate
• Rupatadine D4 (fumarate)
• JYBLCDXVHQWMSU-IKABZUPCSA-N
• Rupatadine-d
• (E)-but-2-enedioic acid;13-chloro-2-[2,2,6,6-tetradeuterio-1-[(5-methylpyridin-3-yl)methyl]piperidin-4-ylidene]-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• (E)-but-2-enedioic acid;8-chloro-11-[2,2,6,6-tetradeuterio-1-[(5-methylpyridin-3-yl)methyl]piperidin-4-ylidene]-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine
• HY-13511AS
• 8-Chloro-6,11-dihydro-11-[1-[(5-methyl-3-pyridinyl)methyl]-4-piperidinylidene-d4]- 5H-benzo[5,6]cyclohepta[1,2-b]pyridine (2E)-2-Butenedioate; Rupafin-d4 Fumarate;
• 1795153-63-7
• CS-0131887
• DA-57575

• Inchi： 1S/C26H26ClN3.C4H4O4/c1-18-13-19(16-28-15-18)17-30-11-8-20(9-12-30)25-24-7-6-23(27)14-22(24)5-4-21-3-2-10-29-26(21)25;5-3(6)1-2-4(7)8/h2-3,6-7,10,13-16H,4-5,8-9,11-12,17H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i11D2,12D2;
• InChI Key： JYBLCDXVHQWMSU-IKABZUPCSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1=CC=CN=C1/C/2=C1\CC([2H])([2H])N(CC2C=NC=C(C)C=2)C([2H])([2H])C\1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 535.2175911g/mol
• Monoisotopic Mass: 535.2175911g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines